Cas no 1805984-37-5 (6-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-3-nitropyridine)

• Product Name: 6-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-3-nitropyridine
• CAS No: 1805984-37-5
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• CID: 4884349
• Update Time: 2025-10-16

6-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-3-nitropyridine

• Inchi： 1S/C7H4ClF3N2O2/c8-2-3-1-4(6(9)10)5(13(14)15)7(11)12-3/h1,6H,2H2
• InChI Key： MJSLQFNHLRPVDT-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(F)F)C(=C(N=1)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Additional information on 6-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-3-nitropyridine

Comprehensive Overview of 6-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-3-nitropyridine (CAS No. 1805984-37-5)

The compound 6-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-3-nitropyridine (CAS No. 1805984-37-5) is a highly specialized nitropyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring chloromethyl, difluoromethyl, and nitro functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

In recent years, the demand for fluorinated pyridines like this compound has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on AI-driven molecular design and green chemistry, where computational tools optimize synthetic pathways for such complex structures. The presence of both fluoro and difluoromethyl groups in CAS 1805984-37-5 contributes to its lipophilicity, a critical factor in central nervous system (CNS) drug development—a hot topic in neurodegenerative disease research.

The compound's nitropyridine core also positions it as a candidate for photoaffinity labeling studies, a technique widely discussed in proteomics forums. Its chloromethyl group offers versatile reactivity for further derivatization, addressing frequent search queries about "modular synthetic building blocks" in medicinal chemistry. Analytical challenges related to HPLC purification of such polyhalogenated compounds are frequently debated in scientific communities, reflecting user interest in chromatographic optimization techniques.

From an industrial perspective, 6-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-3-nitropyridine exemplifies the shift toward high-value chemical intermediates in contract manufacturing. Its synthesis often involves catalytic fluorination methods—a trending subject in process chemistry journals. The compound's stability under various pH conditions makes it suitable for exploring prodrug strategies, another area receiving increased attention in oral dosage formulation research.

Environmental considerations surrounding fluorinated compounds have led to rigorous studies on the biodegradation pathways of molecules like CAS 1805984-37-5. This responds to frequent searches about "eco-friendly fluorochemicals" and aligns with regulatory trends in the European Chemicals Agency (ECHA) databases. The compound's crystallographic data (often queried in X-ray diffraction discussions) contributes to understanding molecular packing in solid-state chemistry.

In material science applications, the electron-withdrawing nature of its substituents makes this pyridine derivative interesting for organic electronic materials development—a field experiencing rapid growth due to flexible electronics innovations. Patent literature reveals its utility in creating liquid crystal compositions, addressing industry needs for advanced display technologies.

The analytical characterization of 6-(Chloromethyl)-4-(difluoromethyl)-2-fluoro-3-nitropyridine typically involves advanced techniques like 19F NMR spectroscopy and high-resolution mass spectrometry—topics frequently searched by analytical chemists. Its vibrational spectroscopy profile provides case studies for computational chemistry validation, bridging experimental and theoretical approaches in molecular science.

Ongoing research explores this compound's role in metal-organic frameworks (MOFs) synthesis, particularly for gas storage applications. The strategic placement of its halogen atoms enables interesting supramolecular interactions, a subject gaining traction in crystal engineering publications. Such multidisciplinary applications demonstrate why CAS 1805984-37-5 remains a compound of interest across scientific domains.